molecular formula C15H13FO2 B6365140 4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% CAS No. 1261902-15-1

4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid, 95%

Cat. No. B6365140
CAS RN: 1261902-15-1
M. Wt: 244.26 g/mol
InChI Key: PDCBGPPXJCHSLE-UHFFFAOYSA-N
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Description

4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid (also known as 4-DMB-3-FBA) is an organic compound with the molecular formula C11H10FNO2. It is a white crystalline solid that is insoluble in water and has a melting point of approximately 133 °C. 4-DMB-3-FBA is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, it has been used in a variety of scientific research applications due to its unique properties.

Scientific Research Applications

4-DMB-3-FBA has been used in a variety of scientific research applications due to its unique properties. For example, it has been used in the synthesis of new classes of organic compounds, such as heterocycles and polycyclic aromatic compounds. In addition, it has been used as a reagent in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. Furthermore, 4-DMB-3-FBA has been used as a catalyst in organic reactions, such as Diels-Alder reactions and the Heck reaction.

Mechanism of Action

The mechanism of action of 4-DMB-3-FBA is not fully understood. However, it is believed to act as an electrophile, meaning that it can react with nucleophiles to form covalent bonds. In addition, 4-DMB-3-FBA can act as a Lewis acid, meaning that it can react with bases to form adducts.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-DMB-3-FBA have not been extensively studied. However, it is believed to have minimal toxicity and is generally regarded as safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-DMB-3-FBA in laboratory experiments is its low cost and availability. It is also relatively stable in air and can be stored at room temperature. However, it should be handled with care, as it is combustible and can react violently with certain chemicals.

Future Directions

There are a number of potential future directions for the use of 4-DMB-3-FBA. For example, it could be used in the synthesis of new classes of organic compounds, such as heterocycles and polycyclic aromatic compounds. In addition, it could be used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. Furthermore, it could be used as a catalyst in organic reactions, such as Diels-Alder reactions and the Heck reaction. Finally, further research could be conducted to explore the biochemical and physiological effects of 4-DMB-3-FBA.

Synthesis Methods

4-DMB-3-FBA can be synthesized from 3-fluorobenzoic acid and 3,5-dimethylbenzaldehyde via a Friedel-Crafts acylation reaction. In this reaction, an acylium ion is generated from the 3-fluorobenzoic acid, which then reacts with the 3,5-dimethylbenzaldehyde to form a β-keto ester. After the reaction is complete, the β-keto ester is hydrolyzed to form 4-DMB-3-FBA.

properties

IUPAC Name

4-(3,5-dimethylphenyl)-3-fluorobenzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13FO2/c1-9-5-10(2)7-12(6-9)13-4-3-11(15(17)18)8-14(13)16/h3-8H,1-2H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDCBGPPXJCHSLE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C2=C(C=C(C=C2)C(=O)O)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13FO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70681305
Record name 2-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70681305
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

244.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid

CAS RN

1261902-15-1
Record name 2-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70681305
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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